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Introduction
Polythiazyl, also known as poly(sulfur nitride) or (SN)x, is a unique inorganic polymer

composed of alternating sulfur and nitrogen atoms. First synthesized in the early 20th century,

it gained significant attention for being the first discovered electrically conductive inorganic

polymer and a superconductor at very low temperatures (below 0.26 K).[1][2] Its metallic

golden or bronze-colored, fibrous crystalline structure exhibits highly anisotropic electrical

properties, being conductive along the polymer chains and insulating perpendicular to them.[1]

This document provides detailed application notes and experimental protocols for the synthesis

of polythiazyl from the polymerization of disulfur dinitride (S₂N₂), a process that requires

careful handling of potentially explosive precursor materials.

Physicochemical Properties of Precursors and
Product
A summary of the key physicochemical properties of tetrasulfur tetranitride (S₄N₄), disulfur
dinitride (S₂N₂), and polythiazyl ((SN)x) is provided below.
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Property
Tetrasulfur
Tetranitride (S₄N₄)

Disulfur Dinitride
(S₂N₂)

Polythiazyl ((SN)x)

Formula S₄N₄ S₂N₂ (SN)x

Appearance
Vivid orange, opaque

crystals[3]

Colorless, volatile

crystals[4]

Golden or bronze-

colored crystalline

solid with metallic

lustre[1]

Melting Point
187 °C (with

decomposition)[3]

Unstable, polymerizes

at room temperature

Decomposes above

240 °C (explosively)[1]

Crystal System Monoclinic Monoclinic Monoclinic (Form I)

Space Group P2₁/n P2₁/c P2₁/c

Key Bond Lengths S-N: ~1.62 Å[5]
S-N: 1.651 Å, 1.657

Å[6]

S-N: 1.59 pm, 1.63

pm[1]

Key Bond Angles
N-S-N: ~105°, S-N-S:

~113°

N-S-N: 89.6°, S-N-S:

90.4°[6]

N-S-N: 106°, S-N-S:

120°[1]

Superconducting T_c_ Not applicable Not applicable ~0.26 K[1][2]

Hazards
Explosive (shock and

friction sensitive)[3]

Explosive (can

detonate above 30 °C)

[7]

Explosive on impact

or heating above 240

°C[1]

Experimental Protocols
The synthesis of polythiazyl is a multi-step process that begins with the synthesis of the

precursor, tetrasulfur tetranitride (S₄N₄), followed by its conversion to disulfur dinitride (S₂N₂),

and finally the solid-state polymerization of S₂N₂ to (SN)x.

Protocol 1: Synthesis of Tetrasulfur Tetranitride (S₄N₄)
This protocol is based on the reaction of disulfur dichloride with ammonia in an inert solvent.

Materials:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://en.wikipedia.org/wiki/Tetrasulfur_tetranitride
https://www.thieme-connect.de/products/ebooks/lookinside/10.1055/b-0035-108354
https://en.wikipedia.org/wiki/Polythiazyl
https://en.wikipedia.org/wiki/Tetrasulfur_tetranitride
https://en.wikipedia.org/wiki/Polythiazyl
https://chemistnotes.com/inorganic/polythiazyl-preparation-structure-uses/
https://www.researchgate.net/publication/307063494_Polymeric_Sulfur_Nitride_Polythiazyl_SNx
https://en.wikipedia.org/wiki/Polythiazyl
https://www.researchgate.net/publication/307063494_Polymeric_Sulfur_Nitride_Polythiazyl_SNx
https://en.wikipedia.org/wiki/Polythiazyl
https://en.wikipedia.org/wiki/Polythiazyl
https://www.wikiwand.com/en/articles/Polythiazyl
https://en.wikipedia.org/wiki/Tetrasulfur_tetranitride
https://www.britannica.com/science/tetrasulfur-tetranitride
https://en.wikipedia.org/wiki/Polythiazyl
https://www.benchchem.com/product/b1215722?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1215722?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disulfur dichloride (S₂Cl₂)

Ammonia (NH₃) gas

Carbon tetrachloride (CCl₄), dried

Dioxane

Benzene

Equipment:

Three-neck round-bottom flask

Gas inlet tube

Stirrer

Reflux condenser

Heating mantle

Extraction apparatus

Sublimation apparatus

Procedure:

Set up a three-neck flask with a gas inlet tube, a mechanical stirrer, and a reflux condenser.

In the flask, prepare a solution of disulfur dichloride in dried carbon tetrachloride.

Bubble a steady stream of ammonia gas through the solution while stirring vigorously. The

reaction is exothermic; maintain the temperature of the reaction mixture.

After the reaction is complete, a solid precipitate will have formed. Filter the solid product.

The crude product is a mixture containing S₄N₄. Extract the S₄N₄ from the solid mixture using

dioxane.
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Evaporate the dioxane to obtain crude S₄N₄.

For further purification, dissolve the crude product in hot benzene and allow it to recrystallize

upon cooling to yield orange-red needles of S₄N₄.

Final purification can be achieved by sublimation under high vacuum at approximately 100

°C.

Safety Precautions:

Tetrasulfur tetranitride is a shock-sensitive explosive. Handle with extreme care. Avoid

grinding or subjecting the material to friction or impact.[3][8]

Work in a well-ventilated fume hood.

Use appropriate personal protective equipment (PPE), including safety glasses, lab coat,

and gloves.

Disulfur dichloride and carbon tetrachloride are toxic and should be handled with care.

Protocol 2: Synthesis of Disulfur Dinitride (S₂N₂) and
Polymerization to Polythiazyl ((SN)x)
This protocol involves the thermal cracking of S₄N₄ over a silver wool catalyst to form S₂N₂,

which is then polymerized.

Materials:

Purified tetrasulfur tetranitride (S₄N₄)

Silver wool

Equipment:

High-vacuum line (<10⁻⁴ torr)

Quartz reaction tube
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Tube furnace

Cold finger (liquid nitrogen)

Glassware for sublimation and polymerization

Procedure:

Part A: Synthesis of Disulfur Dinitride (S₂N₂)

Assemble the reaction apparatus in a high-vacuum line. The setup consists of a sample tube

containing S₄N₄, a quartz tube packed with silver wool situated in a tube furnace, and a cold

finger cooled with liquid nitrogen.

Place a sample of purified S₄N₄ in the initial sample tube.

Evacuate the entire system to a pressure of less than 10⁻⁴ torr.

Heat the silver wool in the quartz tube to approximately 250-300 °C.[1]

Gently heat the S₄N₄ sample to induce sublimation. The S₄N₄ vapor will pass through the hot

silver wool.

The S₄N₄ is catalytically cracked to S₂N₂. The gaseous S₂N₂ will sublime and deposit as

colorless crystals on the liquid nitrogen-cooled cold finger.

Part B: Solid-State Polymerization to Polythiazyl ((SN)x)

Once a sufficient amount of S₂N₂ has been collected, stop the sublimation of S₄N₄ and

isolate the cold finger from the reaction setup.

Allow the cold finger to slowly warm to room temperature. The colorless S₂N₂ crystals will

undergo spontaneous solid-state polymerization.

During polymerization, the crystals will first turn a dark blue-black color and eventually

transform into lustrous golden or bronze-colored crystals of (SN)x.

The polymerization process is slow and can take several days at room temperature.[9]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b1215722?utm_src=pdf-body
https://en.wikipedia.org/wiki/Polythiazyl
https://grokipedia.com/page/Polythiazyl
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1215722?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To ensure complete polymerization, the (SN)x crystals can be gently heated to around 75 °C

under vacuum to remove any unreacted S₂N₂.[9]

Safety Precautions:

Both S₄N₄ and S₂N₂ are highly explosive. S₂N₂ is particularly unstable and can detonate

when heated above 30°C or subjected to shock.[7]

All operations should be conducted behind a blast shield in a fume hood.

Use small quantities of starting material.

Avoid any rapid changes in temperature or pressure.

The apparatus should be designed to handle potential explosions.

Visualized Experimental Workflow and Structural
Relationships
The following diagrams illustrate the experimental workflow for the synthesis of polythiazyl and

the structural relationship between the precursor and the final polymer.

Synthesis of S₄N₄

Synthesis of (SN)x

S₂Cl₂

Reaction in CCl₄

NH₃

Crude S₄N₄ Recrystallization & Sublimation Purified S₄N₄

S₄N₄ Thermal Cracking over Ag Wool (250-300°C, vacuum) S₂N₂ (on cold finger) Solid-State Polymerization (Room Temp) Polythiazyl (SN)x
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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